Cas no 1379356-75-8 (6-chloro-1-ethyl-1H-indole-3-carbaldehyde)

• Product Name: 6-chloro-1-ethyl-1H-indole-3-carbaldehyde
• CAS No: 1379356-75-8
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 5265072
• Update Time: 2026-03-09

6-chloro-1-ethyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-ethyl-1H-indole-3-carbaldehyde

• Inchi： 1S/C11H10ClNO/c1-2-13-6-8(7-14)10-4-3-9(12)5-11(10)13/h3-7H,2H2,1H3
• InChI Key： IPLMGJHAYDBWQD-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC(Cl)=C2)C(C=O)=C1

Additional information on 6-chloro-1-ethyl-1H-indole-3-carbaldehyde

6-Chloro-1-Ethyl-1H-Indole-3-Carbaldehyde: A Comprehensive Overview

6-Chloro-1-Ethyl-1H-Indole-3-Carbaldehyde, also identified by its CAS number 1379356-75-8, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The presence of a chlorine atom at the 6-position and an ethyl group at the 1-position, along with the aldehyde group at the 3-position, confers unique chemical properties and potential applications.

The synthesis of 6-chloro-1-ethyl-1H-indole-3-carbaldehyde involves a series of well-established organic reactions, including Friedel-Crafts alkylation, chlorination, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the indole ring system, which is a critical step in constructing this molecule.

One of the most promising applications of 6-chloro-1H-indole derivatives lies in their potential as pharmacological agents. Studies have shown that such compounds exhibit anti-inflammatory, antioxidant, and anticancer activities. Specifically, 6-chloro-1H-indole derivatives have been investigated for their ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could serve as a lead molecule for developing novel anti-inflammatory drugs.

In addition to its pharmacological potential, 6-chloro-1H-indole derivatives have also been explored in materials science. The indole moiety is known to form stable coordination complexes with metal ions, making it a valuable component in the design of metalloorganic frameworks (MOFs) and other advanced materials. Recent research has focused on incorporating chlorinated indole derivatives into MOFs to enhance their stability and functionality.

The aldehyde group present in 6-chloro-1H-indole derivatives adds another layer of reactivity to this compound. Aldehydes are highly versatile functional groups that can participate in various condensation reactions, such as aldol condensation and Mannich reactions. These reactions enable the construction of complex molecular architectures, making this compound a valuable building block in organic synthesis.

From an analytical standpoint, the characterization of 6-chloro-1H-indole derivatives has benefited from advancements in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and purity of this compound. Furthermore, computational chemistry methods, such as density functional theory (DFT), have been employed to study the electronic properties and reactivity of chlorinated indole derivatives, providing valuable insights into their chemical behavior.

In conclusion, 6-chloro-1H-indole derivatives, including 6-chloro-1-Ethylindolium chloride, represent a class of compounds with significant potential across multiple disciplines. Their unique chemical properties, coupled with recent advancements in synthesis and characterization techniques, position them as promising candidates for future research and development. As ongoing studies continue to uncover new applications for these compounds, their importance in both academic and industrial settings is likely to grow further.